![molecular formula C21H26N2O3S B2947195 N-benzyl-3-[[(E)-2-phenylethenyl]sulfonylamino]-N-propylpropanamide CAS No. 1050654-99-3](/img/structure/B2947195.png)
N-benzyl-3-[[(E)-2-phenylethenyl]sulfonylamino]-N-propylpropanamide
Description
N-benzyl-3-[[(E)-2-phenylethenyl]sulfonylamino]-N-propylpropanamide, also known as BPP, is a chemical compound that has recently gained attention in the field of scientific research. It is a potent and selective inhibitor of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel that is widely expressed in sensory neurons and plays a crucial role in pain sensation. The purpose of
Scientific Research Applications
- EN300-26578979 has shown promise as an anticancer agent. Researchers have explored its effects on various cancer cell lines, including breast, lung, and prostate cancers. The compound may inhibit tumor growth and induce apoptosis (programmed cell death) in cancer cells .
- Inflammation plays a crucial role in various diseases. EN300-26578979 exhibits anti-inflammatory properties by modulating specific pathways. It may be useful in conditions such as rheumatoid arthritis, inflammatory bowel disease, and neuroinflammatory disorders .
- Studies suggest that EN300-26578979 has neuroprotective potential. It may protect neurons from oxidative stress, reduce neuroinflammation, and enhance neuronal survival. Researchers are investigating its application in neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- EN300-26578979 has been studied for its cardiovascular effects. It may improve endothelial function, reduce blood pressure, and prevent atherosclerosis. These properties make it relevant for cardiovascular disease management .
- Preliminary research indicates that EN300-26578979 possesses antimicrobial properties. It may inhibit the growth of bacteria, fungi, and parasites. Investigations are ongoing to explore its potential as an antimicrobial agent .
- Beyond its biological applications, EN300-26578979 has utility in chemical synthesis. It serves as a building block for creating more complex molecules. Additionally, it can act as a catalyst in certain reactions, facilitating chemical transformations .
Anticancer Properties
Anti-inflammatory Activity
Neuroprotective Effects
Cardiovascular Health
Antimicrobial Activity
Chemical Synthesis and Catalysis
properties
IUPAC Name |
N-benzyl-3-[[(E)-2-phenylethenyl]sulfonylamino]-N-propylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3S/c1-2-16-23(18-20-11-7-4-8-12-20)21(24)13-15-22-27(25,26)17-14-19-9-5-3-6-10-19/h3-12,14,17,22H,2,13,15-16,18H2,1H3/b17-14+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJWNRMRHYKTHNE-SAPNQHFASA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC1=CC=CC=C1)C(=O)CCNS(=O)(=O)C=CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCN(CC1=CC=CC=C1)C(=O)CCNS(=O)(=O)/C=C/C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![propyl 4-({8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-4H-chromen-3-yl}oxy)benzoate](/img/structure/B2947112.png)
![1-(1,3-Benzodioxol-5-yl)-3-[(1-morpholin-4-ylcyclobutyl)methyl]urea](/img/structure/B2947117.png)
![(2Z)-2-(pyridin-2-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one](/img/structure/B2947119.png)
![(2Z)-N-acetyl-2-[(4-cyanophenyl)imino]-7-ethoxy-2H-chromene-3-carboxamide](/img/structure/B2947121.png)
![4-((3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl)sulfonyl)benzo[c][1,2,5]thiadiazole](/img/structure/B2947131.png)
